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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15125923 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the successful administration of Ceftriaxone sodium salt in rodent models. It

includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental

protocols, and key data presented for easy reference.

Troubleshooting Guide
This section addresses common issues encountered during the preparation and administration

of Ceftriaxone sodium salt in rodents.
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Problem Potential Cause Recommended Solution

Precipitation in the

reconstituted solution

Use of calcium-containing

diluents (e.g., Ringer's or

Hartmann's solution).[1][2]

Reconstitute Ceftriaxone

sodium salt with sterile water

for injection, 0.9% sodium

chloride, or 5% dextrose in

water.[3][4] Avoid all calcium-

containing solutions.[1][5]

Injection site reactions (e.g.,

inflammation, lesions)

High concentration of the

injectate, frequent injections at

the same site, or the

subcutaneous route of

administration itself.[6][7]

- Use a lower concentration if

possible by adjusting the

dilution volume. - Rotate

injection sites. - For

intramuscular injections,

ensure deep muscle

administration.[1] - Monitor

animals closely for any signs of

discomfort or skin changes.[6]

Difficulty in dissolving the

powder

Inadequate mixing or use of an

inappropriate solvent.

Ceftriaxone sodium salt is

readily soluble in water.[8][9]

Ensure thorough shaking of

the vial after adding the diluent

until the powder is completely

dissolved.[10]

Variability in experimental

results

Inconsistent dosing,

degradation of the

reconstituted solution, or

diurnal variations in rodent

physiology.

- Ensure accurate calculation

of doses based on the most

recent animal weights. -

Adhere to recommended

storage conditions and stability

times for the reconstituted

solution.[4][11] - Be aware that

the time of day of

administration can influence

the pharmacokinetics of

ceftriaxone in rats.[12]

Consider standardizing the

time of injection.
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Animal distress or adverse

behavioral changes

Potential side effects of

ceftriaxone, such as

gastrointestinal upset or

changes in gut microbiota.[13]

[14]

- Monitor animals for signs of

pain, distress, or changes in

behavior (e.g., aggression,

anxiety-like behaviors).[13] -

Ensure free access to food

and water. - If severe adverse

effects are observed, consult

with a veterinarian and

consider adjusting the dosage

or administration protocol.

Frequently Asked Questions (FAQs)
Preparation and Storage

Q1: What are the recommended diluents for reconstituting Ceftriaxone sodium salt? A1:

Sterile water for injection, 0.9% sodium chloride, and 5% dextrose in water are

recommended diluents.[3][4] For intramuscular injections, 1% lidocaine can be used to

reduce pain at the injection site; however, this solution must never be administered

intravenously.[1][15]

Q2: What is the stability of the reconstituted Ceftriaxone solution? A2: The stability of the

reconstituted solution depends on the diluent and storage temperature. Generally, solutions

are stable for a shorter period at room temperature compared to refrigeration. For instance, a

100 mg/mL solution in sterile water is stable for up to 2 days at room temperature and up to

14 days when refrigerated.[11][16]

Stability of Reconstituted Ceftriaxone Sodium (100 mg/mL)
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Diluent Storage Temperature Stability

Sterile Water for Injection Room Temperature (25°C) Up to 3 days[4]

Sterile Water for Injection Refrigerated (4°C) Up to 10 days[4]

5% Dextrose Room Temperature (25°C) Up to 3 days[4]

5% Dextrose Refrigerated (4°C) Up to 10 days[4]

1% Lidocaine Room Temperature (25°C) Up to 8 hours[4]

1% Lidocaine Refrigerated (4°C) Up to 9 days[4]

Dosing and Administration

Q3: What are the common routes of administration for Ceftriaxone in rodents? A3: Common

routes include subcutaneous (SC), intramuscular (IM), intravenous (IV), and intraperitoneal

(IP).[6][17][18][19] The choice of route may depend on the experimental design and desired

pharmacokinetic profile.

Q4: What are the recommended dosages for Ceftriaxone in rodents? A4: Dosages can vary

widely depending on the study's objective. Doses ranging from 50 mg/kg to as high as 2

g/kg/day have been reported in the literature.[6][19] A no-observed-adverse-effect level

(NOAEL) in a 6-month rat study was determined to be 0.5 g/kg/day.[6][7]

Reported Ceftriaxone Dosages in Rodents

Species Route Dosage Reference

Rat Subcutaneous Up to 2 g/kg/day [6][7]

Rat Intravenous
586 mg/kg/day (no

impairment of fertility)
[8][18]

Rat Intraperitoneal 100 mg/kg [20]

Mouse Intramuscular 50 mg/kg/day [19]

Mouse
Intravenous/Intraperito

neal
5 mg/kg [17]
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Safety and Side Effects

Q5: What are the potential adverse effects of Ceftriaxone administration in rodents? A5:

Potential adverse effects include injection site trauma and reversible anemia, particularly with

subcutaneous administration.[6][7] Other reported effects include cecum dilatation, changes

in the gut microbiota, and behavioral changes such as increased aggression or anxiety-like

behaviors.[6][13][21] Long-term use has also been associated with ultrastructural changes in

the kidneys of rats.[14]

Q6: Are there any known contraindications for Ceftriaxone use in rodents? A6: The primary

contraindication is the co-administration or mixing with calcium-containing solutions, which

can lead to the formation of a precipitate.[1][2][5]

Experimental Protocols
Protocol 1: Subcutaneous Administration of Ceftriaxone in Rats for a Toxicology Study

Objective: To assess the safety and tolerability of long-term ceftriaxone administration.

Animal Model: Sprague-Dawley Crl:CD (SD) rats.[6]

Materials:

Ceftriaxone for injection (powder).[6]

Sterile water for injection.[6]

Amber glass bottles for storage.[6]

Appropriate syringes and needles for subcutaneous injection.

Procedure:

Reconstitute the ceftriaxone powder with sterile water to the desired concentration.

Store the reconstituted solution in amber glass bottles under refrigeration for up to one

week.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://pubmed.ncbi.nlm.nih.gov/26705515/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2020.00258/full
https://www.researchgate.net/publication/372509982_Short-term_use_of_ceftriaxone_sodium_leads_to_intestinal_barrier_disruption_and_ultrastructural_changes_of_kidney_in_SD_rats
https://pmc.ncbi.nlm.nih.gov/articles/PMC10360976/
https://www.medicines.org.uk/emc/product/1361/smpc
https://www.baxter.ca/sites/g/files/ebysai1431/files/2020-06/Ceftriaxone%20Injection%20USP_EN.pdf
https://reference.medscape.com/drug/ceftriaxone-342510
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4685718/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15125923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administer the calculated dose via subcutaneous injection. In one study, dose levels of

0.25, 0.5, 1 g/kg/day, and 1 g/kg twice daily were used.[6]

Rotate injection sites to minimize local trauma.

Monitor animals daily for clinical signs, body weight changes, and food consumption.[6]

Conduct hematology, coagulation, clinical chemistry, and urinalysis at predetermined

intervals.[7]

Protocol 2: Intramuscular Administration of Ceftriaxone in Mice for an Efficacy Study

Objective: To evaluate the efficacy of ceftriaxone in a murine model of infection.

Animal Model: C3H mice.[19]

Materials:

Ceftriaxone for injection.

Sterile saline.

Appropriate syringes and needles for intramuscular injection.

Procedure:

Reconstitute ceftriaxone with sterile saline to the desired concentration.

Administer a single daily dose of 50 mg/kg via intramuscular injection into a large muscle

mass.[19]

For studies requiring more frequent dosing, an alternative regimen of 50 mg/kg every 6

hours for 24 hours has also been shown to be effective.[19]

Ensure proper restraint of the animal during injection to prevent injury.
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General Experimental Workflow for Ceftriaxone Administration in Rodents
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Inject via chosen route
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(e.g., injection site reaction, distress)

Data Collection
(e.g., blood samples, behavioral tests)
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Caption: General workflow for Ceftriaxone administration in rodent studies.
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Troubleshooting Logic for Injection Site Reactions
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No
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Yes
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No

Issue Resolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting injection site reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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